Cas no 2138145-29-4 (1-(prop-2-yn-1-yl)cyclohexan-1-amine hydrochloride)

1-(Prop-2-yn-1-yl)cyclohexan-1-amine hydrochloride is a synthetic organic compound featuring a cyclohexylamine core substituted with a propargyl group at the nitrogen atom, in its hydrochloride salt form. This structure imparts reactivity suitable for applications in pharmaceutical and chemical synthesis, particularly as an intermediate in the development of bioactive molecules. The propargyl moiety enables further functionalization via click chemistry or other alkyne-based reactions, while the hydrochloride salt enhances stability and solubility for handling in various solvents. Its well-defined molecular architecture ensures consistent performance in research and industrial processes, making it a valuable reagent for specialized synthetic pathways.
1-(prop-2-yn-1-yl)cyclohexan-1-amine hydrochloride structure
2138145-29-4 structure
Product Name:1-(prop-2-yn-1-yl)cyclohexan-1-amine hydrochloride
CAS No:2138145-29-4
MF:
MW:
CID:4640766
Update Time:2025-06-08

1-(prop-2-yn-1-yl)cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(prop-2-yn-1-yl)cyclohexan-1-amine hydrochloride

1-(prop-2-yn-1-yl)cyclohexan-1-amine hydrochloride Pricemore >>

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Additional information on 1-(prop-2-yn-1-yl)cyclohexan-1-amine hydrochloride

1-(prop-2-yn-1-yl)cyclohexan-1-amine hydrochloride (CAS No. 2138145-29-4): An Overview

1-(prop-2-yn-1-yl)cyclohexan-1-amine hydrochloride (CAS No. 2138145-29-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as cyclohexylpropargylamine hydrochloride, is a derivative of cyclohexylamine and propargylamine, with a unique structure that offers a range of potential applications in drug discovery and development.

The molecular formula of 1-(prop-2-yn-1-yl)cyclohexan-1-amine hydrochloride is C9H15N·HCl, and its molecular weight is approximately 168.68 g/mol. The compound features a cyclohexane ring attached to a propargyl group, which imparts significant chemical reactivity and structural flexibility. These properties make it an attractive candidate for various synthetic transformations and biological evaluations.

In recent years, the interest in 1-(prop-2-yn-1-yl)cyclohexan-1-amine hydrochloride has been driven by its potential as a building block in the synthesis of more complex molecules. The propargyl group can undergo a variety of reactions, including click chemistry, which is widely used in the synthesis of bioconjugates and functional materials. This versatility has led to its application in the development of novel drugs and therapeutic agents.

Cyclohexylpropargylamine hydrochloride has been studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. Research has shown that compounds with similar structures can modulate neurotransmitter systems, making them potential candidates for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of propargylamine derivatives in enhancing cognitive function and reducing oxidative stress in neuronal cells.

The synthetic accessibility of 1-(prop-2-yn-1-yl)cyclohexan-1-amine hydrochloride is another factor contributing to its popularity. The compound can be synthesized through a straightforward route involving the reaction of cyclohexylamine with propargyl chloride, followed by hydrochloric acid treatment. This simplicity in synthesis makes it an attractive starting material for researchers working on drug discovery projects.

In addition to its potential therapeutic applications, cyclohexylpropargylamine hydrochloride has been explored for its use in chemical biology research. Its ability to form stable complexes with metal ions has led to its use in the development of metal-based catalysts and sensors. For example, a recent study demonstrated the use of propargylamine derivatives as ligands in palladium-catalyzed cross-coupling reactions, which are crucial for the synthesis of complex organic molecules.

The safety profile of 1-(prop-2-yn-1-yl)cyclohexan-1-amine hydrochloride is an important consideration for its practical applications. While detailed toxicological data may be limited, preliminary studies suggest that it exhibits low toxicity at typical experimental concentrations. However, as with any chemical compound, appropriate handling and storage precautions should be followed to ensure safety.

In conclusion, cyclohexylpropargylamine hydrochloride (CAS No. 2138145-29-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive candidate for further investigation and development. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.

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